Cas no 1638769-04-6 (tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate)

• Product Name: tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate
• CAS No: 1638769-04-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD27987003
• CID: 4612296
• PubChem ID: 56962197
• Update Time: 2025-11-01

tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-6-amino-1-boc-1-azaspiro[3.3]heptane
• trans-6-amino-1-boc-1-azaspiro[3.3]heptane
• 6-Amino-1-Boc-1-azaspiro[3.3]heptane
• tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate
• PB36416
• SB11699
• SB11700
• SB20589
• cis-1-Boc-1-azaspiro[3.3]heptan-6-amine
• tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-
• t-Butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate
• Tert
• tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate
• MFCD27987003
• CS-0049667
• AS-52065
• P13502
• SY259779
• TERT-BUTYL (4R,6S)-6-AMINO-1-AZASPIRO[3.3]HEPTANE-1-CARBOXYLATE
• ZEC65919
• 1-Boc-6-amino-1-azaspiro[3.3]heptane
• MFCD23105938
• 1638769-04-6
• TERT-BUTYL (4S,6R)-6-AMINO-1-AZASPIRO[3.3]HEPTANE-1-CARBOXYLATE
• AS-52066
• AKOS025405370
• BS-42957
• SCHEMBL26092268
• AKOS027336880
• 1374659-19-4
• 1638761-25-7
• tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate
• CS-0067216
• 1-Azaspiro[3.3]heptane-1-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, cis-
• CS-0055557
• SY259747
• trans-1-Boc-1-azaspiro[3.3]heptan-6-amine
• EN300-1603386
• AKOS027336879
• P14283
• P14282

• MDL： MFCD27987003
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-5-4-11(13)6-8(12)7-11/h8H,4-7,12H2,1-3H3
• InChI Key： BGRGEIZJUAJNAB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC21CC(C2)N)=O

Computed Properties

• Exact Mass: 212.152477885 g/mol
• Monoisotopic Mass: 212.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6
• Molecular Weight: 212.29

Additional information on tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate

Introduction to Tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate (CAS No. 1638769-04-6)

Tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate, with the chemical formula C₁₁H₁₈N₂O₂, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the spirocyclic amine class, which is known for its potential in various biological applications. The presence of a tert-butyl group and an azaspiro structure contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for drug discovery.

The CAS number 1638769-04-6 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and patents. This numbering system is crucial for researchers to locate and verify the specific chemical entity under investigation. The name "tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate" encapsulates the key structural features of the molecule, including the spirocyclic framework, the amino group at position 6, and the carboxylate functionality at position 1. The tert-butyl group enhances the steric bulk of the molecule, which can influence its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in developing novel therapeutic agents. Spirocycles are known for their conformational rigidity and unique electronic properties, which can lead to high binding affinity and selectivity. In particular, trans-6-amino-1-azaspiro[3.3]heptane derivatives have shown promise in modulating various biological pathways. The carboxylate group at position 1 not only provides a site for further functionalization but also contributes to the solubility and stability of the compound.

One of the most compelling aspects of Tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate is its potential as a lead compound in drug development. Researchers have been exploring its interactions with enzymes and receptors involved in inflammatory and neurological disorders. For instance, studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The amine group at position 6 serves as a hydrogen bond acceptor or donor, facilitating specific interactions with biological targets.

The tert-butyl trans configuration is particularly noteworthy as it imparts a specific spatial arrangement to the molecule, which can be critical for binding affinity and selectivity. This configuration has been observed to enhance the molecule's ability to interact with hydrophobic pockets of target proteins, leading to improved pharmacokinetic profiles. Additionally, the spirocyclic core provides stability against metabolic degradation, increasing the compound's bioavailability.

In vitro studies have demonstrated that Tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate exhibits promising activity against several disease-related targets. For example, it has shown inhibitory effects on enzymes such as COX-2 and LOX, which are implicated in pain and inflammation pathways. Furthermore, preliminary data suggest that this compound may interact with ion channels involved in neurological disorders, making it a potential candidate for treating conditions like epilepsy or neuropathic pain.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include spirocyclic formation followed by functional group modifications at positions 6 and 1. Advances in synthetic methodologies have enabled more efficient production processes, allowing researchers to explore derivatives with modified properties.

The carboxylate functionality at position 1 offers versatility for further chemical modifications, such as coupling with other pharmacophores or introducing additional polar groups to enhance solubility or bioavailability. This flexibility makes Tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate a valuable building block for medicinal chemists seeking to develop novel therapeutics.

As research continues to uncover new biological targets and mechanisms, compounds like Tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate will play an increasingly important role in drug discovery and development. Their unique structural features and biological activities make them attractive candidates for further investigation into treating various human diseases.